Cas no 73870-35-6 (Foresaconitine)

• Product Name: Foresaconitine
• CAS No: 73870-35-6
• Molecular Formula: C₃₅H₄₉NO₉
• Molecular Weight: 627.76486
• CID: 837844
• PubChem ID: 20055981

Foresaconitine Properties

Names and Identifiers

• Foresaconitine
• Vilmorrianine C
• 11aH-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine,aconitane-8,14-diol deriv.
• 3,13,15-Trideoxyjesaconitine
• Chasmanine 8-acetate 14-(p-methoxybenzoate)
• Forresaconitine
• 73870-35-6
• FT-0698910
• 8-(acetyloxy)-20-ethyl-1alpha,6alpha,16beta-trimethoxy-4-(methoxymethyl)aconitan-14alpha-yl 4-methoxybenzoate
• (1alpha,6alpha,14alpha,16beta)-8-(acetyloxy)-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)aconitan-14-yl 4-methoxybenzoate
• CHEBI:132637
• Q-100804
• YCA87035
• [(1S,2R,3R,4S,5R,6S,8R,9R,13S,16S,17R,18R)-8-acetyloxy-11-ethyl-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
• 11aH-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine, aconitane-8,14-diol deriv.

• InChIKey： LYUPEIXJYAJCHL-JKLQCMOWSA-N
• Inchi： InChI=1S/C35H49NO9/c1-8-36-17-33(18-39-3)14-13-25(42-6)35-23-15-22-24(41-5)16-34(45-19(2)37,27(31(35)36)29(43-7)30(33)35)26(23)28(22)44-32(38)20-9-11-21(40-4)12-10-20/h9-12,22-31H,8,13-18H2,1-7H3/t22-,23-,24+,25+,26-,27?,28+,29+,30-,31?,33+,34-,35?/m1/s1
• SMILES： CO[C@@H]1C(C(N(CC)C2)C3[C@@H]4OC)([C@@](C[C@@]5([H])[C@@H]6OC(C7=CC=C(OC)C=C7)=O)([H])[C@@]6([H])[C@@]3(C[C@@H]5OC)OC(C)=O)[C@@]4([H])[C@@]2(COC)CC1

Computed Properties

• Exact Mass: 627.34100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 12
• Monoisotopic Mass: 627.34073214g/mol
• Heavy Atom Count: 45
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 3.53810
• PSA: 101.99000
• Boiling Point: 663.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 355.0±31.5 °C
• Color/Form: Powder
• Density: 1.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids